Cas no 579525-46-5 ([6-(Dimethylamino)pyridin-3-yl]boronic acid)

• Product Name: [6-(Dimethylamino)pyridin-3-yl]boronic acid
• CAS No: 579525-46-5
• MF: C₇H₁₁BN₂O₂
• MW: 165.985441446304
• MDL: MFCD06409949
• CID: 68434
• PubChem ID: 2763271
• Update Time: 2025-07-23

[6-(Dimethylamino)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [6-(Dimethylamino)pyridin-3-yl]boronic acid
• 2-(N,N-Dimethylamino)pyridine-5-boronic acid hydrate
• 6-(dimethylamino)pyridin-3-ylboronic acid
• 2-(Dimethylamino)pyridine-5-boronic acid
• 2-(Dimethylamino)pyridine-5-boronic acid hydrate
• 6-(Dimethylamino)pyridine-3-boronic acid
• AB23822
• 6-(Dimethylamino)pyridine-3-boronicacid
• MFCD06409949
• AM20061787
• SCHEMBL183255
• 2-(N,N-dimethylamino)-pyridin-5-yl-boronic acid
• 6-dimethylamino-pyridin-3-ylboronic acid
• SY026529
• BP-12106
• AKOS004119300
• [6-(Dimethylamino)pyridin-3-yl]boronic acid;2-(Dimethylamino)pyridine-5-boronic acid hydrate
• CS-W005756
• DS-11012
• 2-N,N-Dimethylamino-5-pyridineboronicacid
• [6-(Dimethylamino)-3-pyridinyl]boronic acid
• NIDRXNINGRRBFV-UHFFFAOYSA-N
• (6-(DIMETHYLAMINO)PYRIDIN-3-YL)BORONIC ACID
• DTXSID60376859
• EN300-316340
• BORONIC ACID, [6-(DIMETHYLAMINO)-3-PYRIDINYL]-
• A8243
• 579525-46-5
• FT-0647465
• 6-(dimethylamino)pyridine-3-ylboronic acid
• 6-(dimethylamino)pyridine-3-boronic acid, AldrichCPR
• 2-(N,N-dimethylamino)pyridine-5-boronic acid
• [6-(Dimethylamino)-3-pyridinyl]-boronic acid;
• DB-009209

• MDL： MFCD06409949
• Inchi： 1S/C7H11BN2O2/c1-10(2)7-4-3-6(5-9-7)8(11)12/h3-5,11-12H,1-2H3
• InChI Key： NIDRXNINGRRBFV-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)N(C)C)O

Computed Properties

• Exact Mass: 184.10200
• Monoisotopic Mass: 166.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.19
• Melting Point: No data available
• Boiling Point: 352.3°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.548
• PSA: 65.82000
• LogP: -1.23690
• Vapor Pressure: No data available

[6-(Dimethylamino)pyridin-3-yl]boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [6-(Dimethylamino)pyridin-3-yl]boronic acid

[6-(Dimethylamino)pyridin-3-yl]boronic acid (CAS No. 579525-46-5): An Overview and Recent Advances in Medicinal Chemistry

[6-(Dimethylamino)pyridin-3-yl]boronic acid (CAS No. 579525-46-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This boronic acid derivative is characterized by a pyridine ring substituted with a dimethylamino group and a boronic acid moiety, making it an attractive building block for various chemical reactions and drug discovery efforts.

The dimethylamino group in [6-(Dimethylamino)pyridin-3-yl]boronic acid imparts significant electronic effects, which can influence the reactivity and selectivity of the compound in different chemical transformations. The boronic acid functionality, on the other hand, is known for its utility in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This combination of functional groups makes [6-(Dimethylamino)pyridin-3-yl]boronic acid a valuable intermediate in the synthesis of complex molecules, particularly those with biological activity.

Recent studies have highlighted the potential of [6-(Dimethylamino)pyridin-3-yl]boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity against cancer-related PPIs, demonstrating the compound's potential in oncology research.

In another notable application, researchers at the University of California, San Francisco, utilized [6-(Dimethylamino)pyridin-3-yl]boronic acid to develop potent and selective inhibitors of kinases involved in neurodegenerative diseases. The resulting compounds exhibited high selectivity and efficacy in vitro and showed promising results in preclinical models, underscoring the compound's versatility and therapeutic potential.

The synthetic accessibility of [6-(Dimethylamino)pyridin-3-yl]boronic acid has also been improved through recent advancements in synthetic methodologies. A novel protocol involving palladium-catalyzed cross-coupling reactions has been developed to efficiently synthesize this compound from readily available starting materials. This method not only enhances the yield and purity of the product but also reduces the overall cost and environmental impact of the synthesis process.

In addition to its use as an intermediate in drug discovery, [6-(Dimethylamino)pyridin-3-yl]boronic acid has found applications in other areas of chemistry. For example, it has been employed as a ligand in transition metal-catalyzed reactions, where its electronic properties contribute to improved catalytic performance. This versatility further underscores its importance as a building block in modern synthetic chemistry.

The safety profile of [6-(Dimethylamino)pyridin-3-yl]boronic acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical research and development. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, [6-(Dimethylamino)pyridin-3-yl]boronic acid (CAS No. 579525-46-5) is a multifaceted compound with significant potential in medicinal chemistry and related fields. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on drug discovery, catalysis, and other advanced chemical applications. As ongoing research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow even further.